2-methoxy-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)nicotinamide

• IUPAC Name: 2-methoxy-N-[(1-pyridin-3-yltriazol-4-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H14N6O2/c1-23-15-13(5-3-7-17-15)14(22)18-8-11-10-21(20-19-11)12-4-2-6-16-9-12/h2-7,9-10H,8H2,1H3,(H,18,22)
• InChI Key: WGDSCFXLYOBDDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C(=O)NCC2=CN(N=N2)C3=CN=CC=C3
• Molecular Formula: C15H14N6O2
• Molecular Weight: 310.31 g/mol

Description

2-methoxy-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)nicotinamide, also known as MNPN, is a chemical compound with potential applications in scientific research. MNPN is a member of the nicotinamide family of compounds, which are known to have a wide range of biochemical and physiological effects. In

Scientific Research Applications

Nicotinamide Derivatives Utilization

Nicotinamide derivatives, including compounds structurally related to 2-methoxy-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)nicotinamide, play a significant role in biological systems across mammals, insects, and bacteria. Research dating back to the mid-20th century has explored the activity of nicotinamide and its derivatives against pellagra, highlighting their importance in preventing and treating vitamin B3 deficiency diseases (Ellinger, Fraenkel, & Abdel Kader, 1947).

Nicotinamide N-methyltransferase (NNMT) Activity

The enzyme Nicotinamide N-methyltransferase (NNMT) catalyzes the N-methylation of nicotinamide and related pyridine compounds, a process critical for the metabolism of nicotinamide in the human liver. Studies have developed assays for NNMT and investigated its biochemical properties, shedding light on its role in disease pathologies including metabolic syndrome, cardiovascular disease, neurodegeneration, and cancer (Rini, Szumlanski, Guerciolini, & Weinshilboum, 1990).

Synthetic Pathways to Nicotinamide Derivatives

Research into the synthetic pathways of nicotinamide derivatives, including 2-methoxy-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)nicotinamide, highlights the versatility and importance of these compounds in medicinal chemistry. Lewis acid-promoted nucleophilic displacement reactions have been used to prepare nicotinic acid and nicotinamide derivatives, offering insights into the development of new therapeutic agents (Abdel-Aziz, 2007).

Metabolic Fate in Higher Plants

The metabolism of nicotinamide in higher plants involves its conversion to nicotinic acid and subsequent synthesis into pyridine nucleotides, highlighting the fundamental role of nicotinamide and its derivatives in plant biochemistry. This research underscores the diverse biological significance of nicotinamide derivatives beyond their therapeutic potential (Matsui et al., 2007).